Cas no 2680799-18-0 (tert-butyl N-3-(chlorosulfonyl)-5-methylpyridin-2-ylcarbamate)

• Product Name: tert-butyl N-3-(chlorosulfonyl)-5-methylpyridin-2-ylcarbamate
• CAS No: 2680799-18-0
• MF: C₁₁H₁₅ClN₂O₄S
• MW: 306.765800714493
• CID: 5634663
• PubChem ID: 165943298
• Update Time: 2025-06-14

tert-butyl N-3-(chlorosulfonyl)-5-methylpyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28291563
• tert-butyl N-[3-(chlorosulfonyl)-5-methylpyridin-2-yl]carbamate
• 2680799-18-0
• tert-butyl N-3-(chlorosulfonyl)-5-methylpyridin-2-ylcarbamate

• Inchi： 1S/C11H15ClN2O4S/c1-7-5-8(19(12,16)17)9(13-6-7)14-10(15)18-11(2,3)4/h5-6H,1-4H3,(H,13,14,15)
• InChI Key： ISUPFTQPPWKLBE-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C)=CN=C1NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 306.0441058g/mol
• Monoisotopic Mass: 306.0441058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.7Ų

Additional information on tert-butyl N-3-(chlorosulfonyl)-5-methylpyridin-2-ylcarbamate

Comprehensive Overview of tert-butyl N-3-(chlorosulfonyl)-5-methylpyridin-2-ylcarbamate (CAS No. 2680799-18-0)

The compound tert-butyl N-3-(chlorosulfonyl)-5-methylpyridin-2-ylcarbamate (CAS No. 2680799-18-0) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core with chlorosulfonyl and carbamate functional groups, makes it a versatile building block for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeted therapies and enzyme inhibition.

In recent years, the demand for high-purity intermediates like tert-butyl N-3-(chlorosulfonyl)-5-methylpyridin-2-ylcarbamate has surged, driven by advancements in small-molecule drug development. This compound’s chlorosulfonyl group allows for selective modifications, enabling the creation of sulfonamides—a class of compounds prevalent in antibiotics and antivirals. Its tert-butyl carbamate moiety further enhances stability, making it valuable for peptide coupling reactions and protecting group strategies.

The synthesis of CAS 2680799-18-0 involves multi-step organic transformations, often starting from 5-methylpyridin-2-amine. Key steps include chlorosulfonation and carbamate formation, requiring precise temperature and solvent control. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying purity, as even minor impurities can impact downstream applications. This aligns with the pharmaceutical industry’s growing emphasis on quality-by-design (QbD) principles.

From an industrial perspective, tert-butyl N-3-(chlorosulfonyl)-5-methylpyridin-2-ylcarbamate is often discussed in the context of green chemistry. Researchers are optimizing its synthesis to reduce waste and energy consumption, addressing sustainability concerns. For instance, catalytic methods and biodegradable solvents are being tested to improve the compound’s environmental footprint—a topic frequently searched in AI-driven chemical databases.

Another trending application of this compound lies in covalent inhibitor design. The chlorosulfonyl group can form irreversible bonds with target proteins, a mechanism exploited in cancer therapeutics and anti-inflammatory drugs. This has sparked interest in platforms like PubChem and Reaxys, where users query "sulfonyl-based inhibitors" or "pyridine carbamate derivatives." Such searches reflect the compound’s relevance in precision medicine.

Storage and handling of CAS 2680799-18-0 require attention to moisture sensitivity due to its hydrolytically labile groups. Best practices include inert atmospheres and desiccants, topics often covered in chemical safety forums. Additionally, regulatory compliance with REACH and FDA guidelines is essential for commercial use, making it a frequent subject in patent literature and regulatory databases.

In summary, tert-butyl N-3-(chlorosulfonyl)-5-methylpyridin-2-ylcarbamate exemplifies the intersection of structural complexity and functional versatility. Its role in drug discovery, sustainable synthesis, and covalent drug design positions it as a compound of significant scientific and industrial interest. As research evolves, so does its potential to address unmet medical and chemical challenges.